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Compound of Interest

Compound Name: Sulcofuron

Cat. No.: B1193893

An In-Depth Technical Guide to the History and Development of Sulcofuron as a Pesticide

This technical guide provides a comprehensive overview of the history, development, and
scientific understanding of Sulcofuron, a pesticide primarily used for the mothproofing of wool.
The information is intended for researchers, scientists, and professionals in drug development
and related fields.

Introduction

Sulcofuron, often referred to by its commercial name Mitin FF, is an organochlorine pesticide
belonging to the phenylurea class of chemicals.[1] Its sodium salt, Sulcofuron-sodium, has
been a significant agent in the textile industry for the protection of woolen fabrics against
keratin-digesting insect larvae, such as those of the common clothes moth (Tineola bisselliella)
and carpet beetles (Anthrenus species).[1][2][3] This guide details the available technical
information regarding its development, mechanism of action, synthesis, and toxicological
profile.

History and Development

The development of Sulcofuron is credited to Ciba-Geigy. Marketed under the name Mitin FF,
its use as a mothproofing agent dates back to at least 1948 in the United States.[2] It was
designed to be applied during the wool dyeing process, binding to the fibers in a manner similar
to acid dyes, rendering it a "permanent"” treatment that is resistant to washing and dry-cleaning.
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This long-lasting efficacy made it a valuable tool for preserving the quality and integrity of

woolen textiles.

Chemical Properties and Synthesis

Sulcofuron is a complex organic molecule with multiple chlorinated aromatic rings and a

sulfonic acid group. Its chemical and physical properties are summarized in the table below.

Table 1. Chemical and Physical Properties of Sulcofuron and Sulcofuron-sodium

Property Value Source

Sulcofuron
5-chloro-2-[4-chloro-2-[(3,4-
dichlorophenyl)carbamoylamin

IUPAC Name _ PubChem
o]phenoxylbenzenesulfonic
acid

Molecular Formula C19H12ClaN20sS

Molecular Weight 522.2 g/mol

CAS Number 24019-05-4

Sulcofuron-sodium
sodium 5-chloro-2-[4-chloro-2-

[(3,4-

IUPAC Name i ] PubChem
dichlorophenyl)carbamoylamin
o]phenoxy]benzenesulfonate

Molecular Formula C19H11ClsN2NaOsS PubChem

Molecular Weight 544.2 g/mol

CAS Number 3567-25-7

Appearance White solid Haz-Map

Synthesis of Sulcofuron-sodium
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A detailed, publicly available experimental protocol for the industrial synthesis of Sulcofuron-
sodium is not readily found in scientific literature or patents. However, based on its chemical
structure, a plausible multi-step synthetic pathway can be hypothesized. The core of the
molecule is a 1,3-diphenylurea derivative. The synthesis would likely involve the formation of
this urea linkage and the ether bond connecting the two main aromatic portions of the
molecule.

Hypothetical Synthesis Pathway:

A possible synthetic route could involve the following key steps:

o Formation of a substituted diphenyl ether: This could be achieved through a nucleophilic
aromatic substitution reaction, such as an Ullmann condensation, between a substituted
phenol and a chlorinated nitrobenzene derivative.

e Reduction of the nitro group: The nitro group on the diphenyl ether intermediate would then
be reduced to an amine.

o Formation of the urea linkage: The resulting amine could then be reacted with a substituted
phenyl isocyanate or phosgene followed by a substituted aniline to form the 1,3-diphenylurea
structure.

o Sulfonation: The final step would involve the sulfonation of the appropriate aromatic ring to
introduce the sulfonic acid group.

e Salt formation: The sulfonic acid would then be neutralized with a sodium base, such as
sodium hydroxide, to yield Sulcofuron-sodium.
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Hypothetical Synthesis of Sulcofuron-sodium
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A plausible, hypothetical synthesis pathway for Sulcofuron-sodium.

Mode of Action

Sulcofuron acts as a stomach poison in keratin-digesting insect larvae. The primary
mechanism involves the ingestion of treated wool fibers by the larvae. Once inside the insect's
digestive system, the compound is released and exerts its toxic effects.

One source suggests that Sulcofuron inhibits an enzyme essential for the breakdown of
keratin, the main protein in wool. The larvae of clothes moths and carpet beetles possess
specialized digestive enzymes that can break down the disulfide bonds in keratin. By inhibiting
these enzymes, Sulcofuron effectively prevents the larvae from obtaining nutrients from the
wool, leading to starvation and death. It is also suggested that the compound or its toxic
breakdown products are absorbed from the digestive tract.

It is important to note that some literature incorrectly attributes the mode of action of
Sulcofuron to the inhibition of acetolactate synthase (ALS). ALS inhibition is a well-established
mechanism for sulfonylurea herbicides, which disrupt the synthesis of branched-chain amino
acids in plants. This is not a recognized insecticidal mode of action, and its attribution to
Sulcofuron is likely a misinterpretation based on the "sulfo" prefix in its name.
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Mode of Action of Sulcofuron in Moth Larvae

1. Moth larva ingests
wool fibers treated with
Sulcofuron.

'

2. In the larva's gut,
digestive enzymes
(keratinases) act on the wool.

'

3. Sulcofuron is released
from the wool fibers.

'

4. Sulcofuron inhibits
keratin-digesting enzymes.

'

5. Inability to digest wool
leads to starvation and/
or direct toxic effects.

'

6. Larval Death
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Proposed insecticidal mode of action of Sulcofuron.

Efficacy and Application in Mothproofing

Sulcofuron-sodium is applied to wool from an agueous solution, typically during the dyeing
process in an acidic dyebath. The compound has an affinity for the wool fiber and binds to it in
a similar manner to acid dyes, resulting in a durable and long-lasting mothproof finish.
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Detailed, publicly available quantitative data on the efficacy of Sulcofuron for mothproofing,
such as larval mortality rates at specific concentrations on treated fabric, are scarce. However,
its long history of use and commercial success as Mitin FF attest to its effectiveness in
protecting woolen materials from insect damage.

Experimental Protocol for Efficacy Testing (General)

While a specific protocol for testing Sulcofuron's efficacy is not available, a general procedure
for evaluating mothproofing agents would typically involve the following steps:

o Treatment of Fabric: Wool fabric swatches are treated with varying concentrations of the
mothproofing agent under simulated industrial application conditions (e.g., in a laboratory-
scale dyeing apparatus).

e Bioassay: The treated and untreated (control) fabric swatches are exposed to a specified
number of moth larvae (e.g., Tineola bisselliella) in a controlled environment (temperature
and humidity).

o Evaluation: After a set period, the efficacy is assessed based on one or more of the following
metrics:

o Larval mortality.
o Weight loss of the fabric swatches due to larval feeding.
o Visual assessment of damage to the fabric.

o Durability Testing: To assess the permanence of the treatment, the bioassay is repeated after
the treated fabric has undergone a series of standardized washing or dry-cleaning cycles.

Toxicological Profile

Sulcofuron is described as having low to moderate toxicity. The available quantitative
toxicological data are summarized below.

Table 2: Summary of Toxicological Data for Sulcofuron-sodium
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Study Type Species Route Value Source
Acute Inhalation ) LCso > 4,820
o Rat Inhalation
Toxicity mg/m3 / 4hr
90-Day Dermal LOAEL > 1,000
Rat Dermal
Study mg/kg/day

Caused altered

Oral Lethal Dose sleep time,
) Mouse Oral )
Studies ataxia, and
diarrhea

Experimental Protocols for Toxicological Studies
(General)

Detailed experimental protocols for the toxicological studies of Sulcofuron are not publicly
available. However, such studies generally follow standardized guidelines, such as those from
the Organisation for Economic Co-operation and Development (OECD) or the U.S.
Environmental Protection Agency (EPA).

A 90-day dermal toxicity study in rats, for instance, would typically involve:
e Animal Selection: A specified number of male and female rats of a particular strain are used.

o Dose Groups: At least three dose levels of the test substance and a control group (vehicle
only) are established.

o Application: The test substance is applied daily to a shaved area of the rats' skin for 90 days.

o Observations: The animals are observed daily for signs of toxicity. Body weight and food
consumption are monitored regularly.

 Clinical Pathology: Blood and urine samples are collected at specified intervals for
hematology and clinical chemistry analysis.

» Necropsy and Histopathology: At the end of the study, all animals are euthanized, and a full
necropsy is performed. Organs are weighed, and tissues are examined microscopically for
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pathological changes.

Environmental Fate

There is a notable lack of publicly available data on the environmental fate of Sulcofuron-
sodium. A safety data sheet for the compound indicates that data on its persistence,
degradability, and bioaccumulative potential are not available. Its application method within the
industrial setting of dye houses suggests that the primary route of environmental release would
be through wastewater from textile mills. The environmental quality standard for sulcofuron in
fresh water has been set at 25 pg/L in some jurisdictions.

Analytical Methods

The detection and quantification of Sulcofuron in various matrices are crucial for monitoring its
presence in the environment and on treated textiles.

Analysis in Environmental Samples

For environmental water samples, a common analytical technique is liquid chromatography
combined with tandem mass spectrometry (LC-MS/MS). This method offers high sensitivity and
selectivity. A general workflow for this analysis is as follows:

o Sample Preparation: The water sample may undergo pre-concentration and purification
using techniques such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to
isolate the analyte and remove interfering substances.

o LC Separation: The extracted sample is injected into a liquid chromatograph, where
Sulcofuron is separated from other components in the sample on a chromatographic
column.

 MS/MS Detection: The separated Sulcofuron is then introduced into a tandem mass
spectrometer. The molecule is ionized, and specific parent and daughter ions are monitored,
allowing for highly specific and sensitive quantification.
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General Workflow for Sulcofuron Analysis in Water
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Analytical workflow for Sulcofuron in environmental samples.

Analysis in Wool

While a specific standardized method for Sulcofuron in wool is not detailed in the search
results, a general approach would involve:

o Extraction: Extracting the Sulcofuron from the wool fibers using a suitable organic solvent.
o Clean-up: Removing interfering substances from the extract, such as wool fats and dyes.

 Instrumental Analysis: Quantifying the Sulcofuron in the cleaned-up extract using a
technique like high-performance liquid chromatography (HPLC) with a suitable detector (e.g.,
UV or MS).
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Conclusion

Sulcofuron, primarily as its sodium salt under the trade name Mitin FF, has had a long history
as an effective and durable mothproofing agent for wool. Its development by Ciba-Geigy
provided the textile industry with a reliable solution to protect valuable goods from insect
damage. Its mode of action as a stomach poison is tailored to its specific use against keratin-
digesting larvae. While its history of use is well-documented, detailed public information
regarding its synthesis, quantitative efficacy, and comprehensive toxicological and
environmental fate profiles is limited. This guide has synthesized the available technical
information to provide a thorough overview for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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